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Compound of Interest

Compound Name: Uranium trioxide

Cat. No.: B1220480

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling, storage, and characterization
of uranium trioxide (UO3) powder. Adherence to these guidelines is critical to ensure
personnel safety and maintain the integrity of the material.

Hazard Identification and Safety Precautions
Uranium trioxide is a hazardous material that presents both chemical and radiological risks.
1.1. Health Hazards:

o Toxicity: UO3 is toxic if inhaled or ingested.[1] The primary target organs for uranium toxicity
are the kidneys, where it can cause significant damage.[1][2] Other target organs include the
liver, lungs, and brain.[1]

e Radioactivity: UO3 is a radioactive substance and may pose an internal radiation hazard if
inhaled or ingested.[3] While it primarily emits alpha radiation, which has low external
penetration, internal exposure can lead to long-term health effects.

e [rritation: It can cause skin and eye irritation upon contact.[1]

Cumulative Effects: There is a danger of cumulative effects from repeated exposure.[1]

1.2. Safety Precautions:
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o Work with UO3 powder should always be conducted in a designated and properly ventilated

area, such as a fume hood or a glove box.[1][4]

e Avoid the formation of dust and aerosols.[5]

» Prohibit eating, drinking, and smoking in areas where UO3 is handled.[1][6]

e Wash hands and skin thoroughly after handling.[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling UO3 powder to minimize exposure.

PPE Category

Specification

Eye/Face Protection

Tightly fitting safety goggles or a full-face shield.
[5]

Skin Protection

Impervious and flame-resistant lab coat.[5]
Disposable overgarments, including head and

foot coverings, are recommended.[1]

Hand Protection

Chemical-resistant gloves (e.qg., nitrile). Used
gloves should be disposed of as radioactive

waste.[1]

Respiratory Protection

A full-face respirator with a high-efficiency
particulate filter is necessary if exposure limits
are exceeded or if dust is generated.[5] A self-
contained breathing apparatus may be required
for emergencies.[4]

Handling and Storage Protocols

3.1. Handling:

» All work with UO3 powder must be performed in a controlled environment, such as a fume

hood or glovebox, to prevent the release of airborne particles.[4]
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e Use tools and equipment that minimize dust generation.
¢ Regularly monitor the work area for radioactive contamination.

3.2. Storage:

Store UO3 powder in a designated radioactive materials area that is secure and well-
ventilated.[1][4]

Keep containers tightly closed to prevent leakage and contamination.[1][6][7]

Store away from incompatible materials, such as strong acids and organic solvents.[6]

Containers should be clearly labeled with the material's identity and associated hazards.

Physicochemical Properties of UO3 Powder

The following table summarizes key quantitative data for UO3 powder.

Property Value

Appearance Yellow-orange powder

Molar Mass 286.29 g/mol

Density 5.5-8.7 g/cm3

Melting Point Decomposes at ~200-650 °C

Solubility in Water Insoluble

Solubility in other solvents Soluble in nitric acid.

Thermal Decomposition Decomposes to U308 in air at 200-650 °C.[1][5]
Particle Size Mean particle size of 43.0 um before sonication.

Experimental Protocols

5.1. Particle Size Analysis by Laser Diffraction

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.goldapp.com.cn/techs?article_id=125
https://sites.research.unimelb.edu.au/__data/assets/file/0003/5222946/SOP-TGA-N-v1.0.pdf
https://www.goldapp.com.cn/techs?article_id=125
https://mse.washington.edu/files/research/SOP_TA_TGA.pdf?v=02-15-2019
https://imc.utu.fi/wp-content/uploads/2023/04/SOP_I02_TAInstruments_en.pdf
https://mse.washington.edu/files/research/SOP_TA_TGA.pdf?v=02-15-2019
https://www.goldapp.com.cn/techs?article_id=125
http://www.bostonchemicaldata.com/EPAROD/USEPASEMEDSmethod.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

This protocol outlines the determination of the particle size distribution of UO3 powder.

e Principle: Laser diffraction measures the angular variation in the intensity of light scattered as
a laser beam passes through a dispersed particulate sample. Large particles scatter light at
small angles with high intensity, while small particles scatter light at large angles with low
intensity.

o Apparatus: Laser diffraction particle size analyzer.

e Procedure:

o

Ensure the analyzer is clean and the background is measured.

o Select an appropriate dispersant (wet or dry). For dry dispersion, use filtered, dry air. For
wet dispersion, a suitable non-reactive liquid carrier is needed.

o Disperse a small, representative sample of UO3 powder in the chosen medium.
o Introduce the dispersed sample into the analyzer.

o Initiate the measurement. The instrument will record the scattered light pattern and
calculate the particle size distribution.

o Record the results, typically reported as volume-based size distribution percentiles (e.g.,
Dv10, Dv50, Dv90).

5.2. Scanning Electron Microscopy (SEM) for Morphological Analysis
This protocol describes the imaging of UO3 powder to determine particle morphology.

e Principle: SEM uses a focused beam of electrons to scan the surface of a sample,
generating signals that provide information about the sample's surface topography and
composition.

e Apparatus: Scanning Electron Microscope with an Everhart-Thornley detector for secondary
electron imaging.

e Procedure:
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o Sample Preparation:
» Mount a double-sided carbon adhesive tab onto an aluminum SEM stub.
» Carefully apply a small amount of UO3 powder onto the adhesive.

» To ensure a monolayer and remove loose particles, gently tap the side of the stub or
use a puff of compressed air. This is critical to prevent contamination of the SEM
chamber.

o Coating: If the sample is not sufficiently conductive, a thin layer of a conductive material
(e.g., gold or carbon) must be sputter-coated onto the sample to prevent charging under
the electron beam.

o Imaging:

Load the prepared stub into the SEM.

Evacuate the chamber to high vacuum.

Apply an appropriate accelerating voltage and beam current.

Focus the electron beam on the sample and capture images at various magnifications
to observe the particle shape, size, and surface texture.

5.3. Thermogravimetric Analysis (TGA) for Thermal Stability
This protocol is for determining the thermal decomposition profile of UO3 powder.

e Principle: TGA measures the change in mass of a sample as a function of temperature or
time in a controlled atmosphere. This allows for the study of thermal stability and
decomposition.

o Apparatus: Thermogravimetric Analyzer.
e Procedure:

o Calibrate the TGA for mass and temperature.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Place a small, accurately weighed amount of UO3 powder (typically 5-10 mg) into a tared
TGA crucible (e.g., alumina or platinum).

o Place the crucible onto the TGA balance mechanism.
o Select the desired atmosphere (e.g., air, nitrogen) and flow rate.

o Program the temperature profile, for example, a ramp from room temperature to 800 °C at
a heating rate of 10 °C/min.

o Start the analysis and record the mass change as a function of temperature. The resulting
curve will show the decomposition temperature of UO3 to U308.

5.4. X-ray Diffraction (XRD) for Phase Identification
This protocol is used to identify the crystalline phases present in the UO3 powder.

e Principle: XRD is a non-destructive technique that uses the diffraction of X-rays by the
crystalline lattice of a material to identify its structure. Each crystalline solid has a unique
XRD pattern.

o Apparatus: X-ray Diffractometer.
e Procedure:
o Sample Preparation:
» Finely grind the UO3 powder to ensure random orientation of the crystallites.

= Mount the powder in a sample holder, ensuring a flat, smooth surface that is level with
the holder's top edge.

o Data Collection:
» Place the sample holder in the diffractometer.

» Set the X-ray source parameters (e.g., voltage and current).
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» Define the angular range (20) to be scanned (e.g., 10-90 degrees) and the scan speed.

o Analysis:

» The instrument will generate a diffractogram showing diffraction intensity versus 20
angle.

» Compare the peak positions and intensities in the experimental pattern to a database of
known materials (e.g., the ICDD Powder Diffraction File) to identify the crystalline
phases present.

Emergency Procedures
6.1. Spills:

e Evacuate the immediate area.

» Notify safety personnel.

o For small spills, trained personnel wearing appropriate PPE should gently cover the spill with
absorbent material to prevent further dispersal.

o Use a HEPA-filtered vacuum for cleanup. Do not dry sweep.[6]

e Place all contaminated materials in a sealed, labeled container for radioactive waste
disposal.

6.2. First Aid:

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[5]
o Eye Contact: Rinse eyes with water for at least 15 minutes.[5]

« Inhalation: Move the person to fresh air.

 Ingestion: Do not induce vomiting. Rinse mouth with water.[5]

e In all cases of exposure, seek immediate medical attention.
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Caption: Workflow for handling UO3 powder.
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Caption: Protocol for responding to a UO3 powder spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

